Cas no 84071-24-9 (Carbamodithioic acid, butyl(2-naphthalenylmethyl)-)

• Product Name: Carbamodithioic acid, butyl(2-naphthalenylmethyl)-
• CAS No: 84071-24-9
• MF: C₁₆H₁₉NS₂
• MW: 289.458761453629
• CID: 667802
• PubChem ID: 14251786
• Update Time: 2025-04-19

Carbamodithioic acid, butyl(2-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, butyl(2-naphthalenylmethyl)-
• butyl(naphthalen-2-ylmethyl)carbamodithioic acid
• 84071-24-9
• Butyl[(naphthalen-2-yl)methyl]carbamodithioic acid
• DTXSID10558027

• Inchi： 1S/C16H19NS2/c1-2-3-10-17(16(18)19)12-13-8-9-14-6-4-5-7-15(14)11-13/h4-9,11H,2-3,10,12H2,1H3,(H,18,19)
• InChI Key： KTKRUNIZTQCPCP-UHFFFAOYSA-N
• SMILES： SC(N(CC1C=CC2C=CC=CC=2C=1)CCCC)=S

Computed Properties

• Exact Mass: 289.09589196g/mol
• Monoisotopic Mass: 289.09589196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.3Ų